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Compound of Interest

Compound Name: dgp-1105

Cat. No.: B1230525

For researchers and scientists engaged in drug development, the proper handling and disposal
of chemical reagents is a cornerstone of laboratory safety and environmental responsibility.
This guide provides essential, step-by-step procedures for the safe disposal of DQP-1105, a
potent and selective noncompetitive NMDA receptor antagonist. Adherence to these guidelines
is crucial for ensuring the safety of laboratory personnel and minimizing environmental impact.

DQP-1105 is a specialized research chemical, and while specific disposal instructions are not
readily available, a comprehensive disposal plan can be formulated based on its chemical
properties and general best practices for hazardous waste management in a laboratory setting.

Chemical and Safety Data Summary

A clear understanding of the chemical's properties is the first step toward safe disposal. The
following table summarizes key data for DQP-1105.
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Identifier

Value

Source

Chemical Name

5-(4-Bromophenyl)-3-(1,2-
dihydro-6-methyl-2-o0x0-4-
phenyl-3-quinolinyl)-4,5-
dihydro-y-oxo-1H-pyrazole-1-
butanoic acid

[1]

CAS Number 380560-89-4 [2]
Molecular Formula C29H24BrN3O4 [1]
Molecular Weight 558.42 g/mol

Physical Form Solid [1]

Solubility

Soluble in DMSO

[1]3]

Storage

Store at -20°C

[1](2]

Biological Activity

Noncompetitive NMDA

receptor antagonist

[2]

Experimental Protocol: DQP-1105 Waste Disposal

This protocol outlines the recommended methodology for the safe disposal of DQP-1105 from

a laboratory environment. This procedure is designed to mitigate risks and ensure compliance

with standard safety regulations.

Personal Protective Equipment (PPE):

Before handling any DQP-1105 waste, ensure the following personal protective equipment is

worn:

» Safety goggles or glasses

e Chemical-resistant gloves (e.qg., nitrile)

e Laboratory coat

Waste Segregation and Collection:
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e Solid Waste:

o Collect any solid DQP-1105 waste, including unused or expired compounds and
contaminated items (e.g., weighing paper, spatulas), in a designated, clearly labeled
hazardous waste container.

o The container should be made of a material compatible with the chemical and should have
a secure lid.

o Label the container as "Hazardous Waste" and include the chemical name "DQP-1105".
e Liquid Waste (DMSO Solutions):

o Solutions of DQP-1105 in dimethyl sulfoxide (DMSO) should be collected in a separate,
labeled hazardous waste container for organic solvents.

o Do not mix with aqueous waste streams.
o The container should be properly sealed to prevent evaporation of the solvent.

o Label the container as "Hazardous Waste" and list all contents, including "DQP-1105" and
"DMSO".

e Contaminated Labware:

o Disposable labware (e.g., pipette tips, microfuge tubes) that has come into contact with
DQP-1105 should be placed in the solid hazardous waste container.

o Reusable glassware should be decontaminated. A common procedure is to rinse the
glassware with a suitable solvent (such as DMSO, in a fume hood) to dissolve any
remaining DQP-1105. This rinseate should be collected and disposed of as liquid
hazardous waste. Following the initial rinse, the glassware can be washed according to
standard laboratory procedures.

Disposal Procedure:

o All waste containers holding DQP-1105 must be disposed of through your institution's
Environmental Health and Safety (EHS) office or equivalent hazardous waste management
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service.[4][5]

e Do not dispose of DQP-1105 down the drain or in the regular trash.[5]
o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Visualizing the Disposal Workflow

To ensure clarity, the logical flow of the DQP-1105 disposal procedure is outlined in the

diagram below.
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Caption: Workflow for the safe disposal of DQP-1105 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Navigating the Safe Disposal of DQP-1105: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1230525#dqp-1105-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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